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Compound of Interest

Compound Name: 1,2-Dimethyl-4-nitrobenzene

Cat. No.: B166907

Essential Safety and Handling Guide for 1,2-
Dimethyl-4-nitrobenzene

This guide provides critical safety, handling, and disposal information for laboratory personnel
working with 1,2-Dimethyl-4-nitrobenzene (CAS No. 99-51-4), also known as 4-nitro-o-xylene.
Adherence to these procedures is essential to ensure a safe laboratory environment.

Chemical Identification and Properties:
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Property

Value

Molecular Formula

C8HINO2[1][2]

Molecular Weight 151.16 g/mol [1][3]

Appearance Pale straw-colored liquid or solid[4]

Odor Aromatic[4]

Melting Point 30°C to 31°C (86°F to 88°F)[5]

Boiling Point 254°C (489°F) at 748 mmHg[5]

Flash Point 113°C (235.4°F) - closed cup][3]

Solubility Slightly soluble in water; soluble in alcohol and
ether[4][5]

Specific Gravity 1.117 (Denser than water)[5]

Hazard Identification and Personal Protective Equipment

(PPE)

1,2-Dimethyl-4-nitrobenzene is classified as an irritant to the skin, eyes, and mucous

membranes.[5] It is harmful if swallowed and may be fatal if absorbed through the skin.[6]

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure easy access to an eyewash station and a safety shower.[7]

Personal Protective Equipment (PPE):
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PPE Category Specification

Weatr tightly fitting safety goggles with side-
Eye and Face Protection shields. For splash hazards, a face shield is

recommended in addition to goggles.[8]

Wear chemically resistant gloves (e.g., Nitrile
rubber).[9]

Hand Protection

Wear a lab coat, long pants, and closed-toe
Skin and Body Protection shoes. For tasks with a higher risk of splashing,

consider a chemical-resistant apron or suit.

For weighing and diluting the neat chemical, a
) ) NIOSH-approved half-face respirator with an
Respiratory Protection ] ) ] ]
organic vapor/acid gas cartridge and a dust/mist

filter is recommended.[5]

Operational Plan: Handling and Storage

Preparation:

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for 1,2-Dimethyl-4-nitrobenzene.

o Assemble PPE: Don all required personal protective equipment as specified above.

» Prepare Workspace: Ensure the chemical fume hood is operational and the work area is
clear of clutter and ignition sources.[5]

Handling:

o Dispensing: Carefully dispense the required amount of the chemical, avoiding the creation of
dust or aerosols.

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[10]

e Hygiene: Do not eat, drink, or smoke when using this product.[8] Wash hands thoroughly
after handling.[11]
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Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[11]
» Store away from incompatible materials such as strong oxidizers and strong bases.[5][6]

e |tis recommended to store this material in a refrigerator.[5]

Emergency Procedures and First Aid

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids.[5][11] Seek immediate

medical attention.[5][11]

Immediately remove all contaminated clothing.
) [5] Wash affected skin with soap and plenty of
Skin Contact .
water for at least 15 minutes.[5][11] Seek

medical attention if irritation develops.[5]

Move the victim to fresh air immediately.[5][11] If

breathing is difficult, give oxygen. If not

Inhalation
breathing, give artificial respiration.[11] Seek
immediate medical attention.[5][11]
Do NOT induce vomiting.[11] Rinse mouth with
water.[8][11] Never give anything by mouth to an
Ingestion unconscious person.[8][11] Call a poison control

center or seek immediate medical attention.[8]
[12]

Spill and Disposal Plan

Spill Response:
o Evacuate: Immediately evacuate the area of the spill.

« |solate: Isolate the spill area for at least 25 meters (75 feet) for solids.[5]
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¢ Ventilate: Ensure the area is well-ventilated.

e Clean-up (Small Spills):

[¢]

Remove all sources of ignition.[5]

[¢]

Dampen the solid spill material with ethanol to reduce dust.[5]

[e]

Carefully transfer the dampened material to a suitable, labeled container for disposal.[5]

o

Use absorbent paper dampened with ethanol to clean up any remaining material.[5]
o Wash the contaminated surface with ethanol followed by a soap and water solution.[5]
Disposal:

» Dispose of waste and contaminated materials in accordance with local, state, and federal
regulations.

» Seal contaminated absorbent paper and any contaminated clothing in a vapor-tight plastic
bag for eventual disposal.[5]

» Surplus and non-recyclable solutions should be offered to a licensed disposal company.[13]

Safety and Handling Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://cameochemicals.noaa.gov/chemical/20250
https://cameochemicals.noaa.gov/chemical/20250
https://cameochemicals.noaa.gov/chemical/20250
https://cameochemicals.noaa.gov/chemical/20250
https://cameochemicals.noaa.gov/chemical/20250
https://cameochemicals.noaa.gov/chemical/20250
https://www.hpc-standards.us/shop/ReferenceMaterials/Pesticides/Dimethyl4nitrobenzene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Handling 1,2-Dimethyl-4-nitrobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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